2-(2-Methylphenyl)-1-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-Methylphenyl)-1-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]ethanone is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound is commonly known as MPTPE and is mainly used in scientific research to understand its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
MPTPE exerts its pharmacological effects by selectively binding to the dopamine D3 receptor and modulating its signaling pathway. This results in the activation of downstream signaling pathways, which ultimately leads to the observed biochemical and physiological effects.
Biochemical and Physiological Effects
MPTPE has been shown to exhibit various biochemical and physiological effects in preclinical studies. It has been shown to increase dopamine release in the striatum, which is implicated in reward and motivation. MPTPE has also been shown to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
MPTPE has several advantages as a research tool. Its unique chemical structure makes it a promising candidate for drug discovery and development. MPTPE has been shown to exhibit high selectivity towards the dopamine D3 receptor, which reduces the risk of off-target effects. However, MPTPE has some limitations as a research tool. Its complex synthesis process makes it challenging to produce in large quantities, which limits its availability for research purposes.
Future Directions
There are several future directions for MPTPE research. One potential area of research is the development of MPTPE-based drugs for the treatment of neurological disorders such as schizophrenia, addiction, and Parkinson's disease. Another potential area of research is the investigation of MPTPE's effects on other neurotransmitter systems, which may lead to the discovery of new therapeutic targets. Additionally, further studies are needed to understand the long-term effects of MPTPE and its potential side effects.
Synthesis Methods
MPTPE is synthesized through a multistep process involving the reaction of 2-acetylphenylboronic acid and 3-(4-methyl-1,2,4-triazol-3-yl)piperidine in the presence of a palladium catalyst. The final product is purified through recrystallization and characterized using various spectroscopic techniques.
Scientific Research Applications
MPTPE has been extensively studied for its potential applications in various scientific fields. Its unique chemical structure makes it a promising candidate for drug discovery and development. MPTPE has been shown to exhibit potent binding affinity towards the dopamine D3 receptor, which is implicated in various neurological disorders such as schizophrenia, addiction, and Parkinson's disease.
Properties
IUPAC Name |
2-(2-methylphenyl)-1-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O/c1-13-6-3-4-7-14(13)10-16(22)21-9-5-8-15(11-21)17-19-18-12-20(17)2/h3-4,6-7,12,15H,5,8-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFCFNNYWWBSVAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CC(=O)N2CCCC(C2)C3=NN=CN3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.